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Compound of Interest

Compound Name: 2-ETHOXYSULFONYLETHANOL

Cat. No.: B1329904 Get Quote

This document provides a detailed, procedural guide for the safe and compliant disposal of 2-
Ethoxysulfonylethanol (CAS No. 58337-44-3). As a versatile intermediate in organic

synthesis, its responsible management is paramount to ensuring laboratory safety,

environmental stewardship, and regulatory compliance.[1] This guide is designed for

researchers, scientists, and drug development professionals, offering not just a protocol, but

the scientific rationale behind each critical step.

Pre-Disposal Characterization and Hazard
Assessment
A foundational understanding of a chemical's properties is non-negotiable for its safe handling

and disposal. The first step is always a thorough characterization of the waste stream.

Physicochemical Properties
Key properties of 2-Ethoxysulfonylethanol are summarized below. This data informs

decisions regarding container compatibility, segregation, and potential hazards.
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Property Value
Rationale for Disposal
Consideration

Chemical Formula C₄H₁₀O₄S

Indicates the presence of

sulfur, which can lead to the

formation of hazardous sulfur

oxides upon incineration.[2]

Molecular Weight 154.18 g/mol
Standard identifying

characteristic.[1][3]

Physical State
Solid to liquid (temperature

dependent)

Affects handling and

containment; waste may be

solid, liquid, or slush-like.[1]

Flash Point ~144.4°C

Classified as a combustible

liquid, not highly flammable at

room temperature, but requires

segregation from ignition

sources.[3]

Solubility
Soluble in water and polar

organic solvents

High water solubility means it

should never be disposed of

down the drain, as it can enter

aquatic systems.[1]

Density ~1.29 g/cm³ Denser than water.[3]

Hazard Profile and Regulatory Context
While a specific, comprehensive Safety Data Sheet (SDS) for 2-Ethoxysulfonylethanol is not

readily available in the search results, we can infer its likely hazard profile from its functional

groups and structurally similar compounds.

Irritation Potential: Compounds containing sulfonyl groups can be irritants.[1] Therefore, skin

and eye contact should be avoided.

Incompatible Materials: Like many organic chemicals, 2-Ethoxysulfonylethanol should be

considered incompatible with strong oxidizing agents.[2][4] Contact could lead to vigorous,
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exothermic reactions. It should also be segregated from strong acids, acid anhydrides, and

acid chlorides.[4]

Hazardous Decomposition: When heated to decomposition, this compound is expected to

release toxic fumes of carbon monoxide (CO), carbon dioxide (CO₂), and sulfur oxides

(SOx).[2] This is a critical consideration for thermal disposal methods.

Under the Resource Conservation and Recovery Act (RCRA), the chemical waste generator is

legally responsible for determining if their waste is hazardous.[5][6] Unless you can definitively

prove the waste is non-hazardous, it is best practice to manage it as a hazardous chemical

waste.

The Core Disposal Protocol: A Step-by-Step Guide
The following protocol outlines the mandatory steps for the safe collection, storage, and

disposal of 2-Ethoxysulfonylethanol waste.

Step 1: Wear Appropriate Personal Protective
Equipment (PPE)
Before handling any chemical waste, ensure you are protected. The minimum required PPE

includes:

Gloves: Chemical-resistant nitrile gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect from splashes.

Step 2: Waste Characterization and Segregation
This is the most critical phase of waste management. The primary directive is to prevent

accidental mixing of incompatible chemicals.
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Waste 2-Ethoxysulfonylethanol
Generated

Is waste mixed with other
chemicals (solvents, reagents)?

Characterize ENTIRE mixture.
Consult SDS of all components.

Yes

Waste is neat
2-Ethoxysulfonylethanol

No

Segregate from Incompatibles
(e.g., Strong Oxidizing Agents)

Collect in a designated,
compatible, and sealed container.

(e.g., HDPE or glass)

Label Container:
'Hazardous Waste'

'2-Ethoxysulfonylethanol'
List all components if mixed.

Store in a cool, dry, well-ventilated
Secondary Containment Area

Arrange Pickup by Institutional EHS
or Licensed Waste Contractor

Click to download full resolution via product page

Caption: Decision workflow for the disposal of 2-Ethoxysulfonylethanol.
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Step 3: Containment and Labeling
Proper containment is essential to prevent leaks and ensure safe transport.

Container Selection: Collect liquid waste in a high-density polyethylene (HDPE) or glass

container with a tightly sealing screw cap.[7] Ensure the container is compatible with the

waste; for instance, do not use metal containers for potentially corrosive waste.[7]

Labeling: The container must be clearly and accurately labeled. The label must include:

The words "HAZARDOUS WASTE".[7]

The full chemical name: "2-Ethoxysulfonylethanol".

If the waste is a mixture, list all components and their approximate percentages.

The date accumulation started.

Step 4: Temporary On-Site Storage
Store the sealed and labeled waste container in a designated satellite accumulation area (SAA)

or central waste storage facility.[7]

The storage area must be cool, dry, and well-ventilated.[2]

Store containers in secondary containment (e.g., a chemical-resistant tray or tub) to contain

any potential leaks.

Ensure the storage location is away from heat sources, open flames, and incompatible

chemicals.

Step 5: Final Disposal
Under no circumstances should 2-Ethoxysulfonylethanol or its solutions be disposed of down

the drain or in regular trash.[5]

Contact EHS: Arrange for the pickup and final disposal of the waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.[2]
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Documentation: Maintain a detailed record of the waste generated and its disposal date in

your laboratory's chemical inventory or waste log, as required by your institution.[2][5]

Emergency Procedures for Spills and Exposures
Accidents can happen. Being prepared is a critical component of safety.

Minor Spill (in a fume hood):

Absorb the spill with a chemical absorbent material (e.g., vermiculite or sand).

Collect the contaminated absorbent into a designated waste container.

Label the container as hazardous waste containing 2-Ethoxysulfonylethanol and the

absorbent material.

Clean the spill area with soap and water.

Major Spill (outside a fume hood):

Evacuate the immediate area.

Alert colleagues and your laboratory supervisor.

Contact your institution's EHS or emergency response team immediately.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[8]

By adhering to this comprehensive guide, you contribute to a culture of safety and ensure that

your vital research and development activities are conducted with the utmost responsibility.

Always prioritize safety and consult your institution's specific chemical hygiene plan and waste

management guidelines.
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Guidelines: Handling and Disposal of Chemicals. Purdue College of Engineering. [Link]
Hazardous Waste Disposal Procedures. Michigan Technological University. [Link]
Steps in Complying with Regulations for Hazardous Waste. US EPA. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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